methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate
Overview
Description
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate (MTHQ) is an organic compound with a wide range of applications in scientific research and lab experiments. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. MTHQ is a key component in a variety of biochemical and physiological processes, and it has the potential to be used in a variety of applications.
Scientific Research Applications
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has a wide range of applications in scientific research. It is used as a substrate in enzyme assays and as an inhibitor of enzymes, such as the enzyme acetylcholinesterase. It is also used in the production of drugs, as well as in the study of the structure and function of proteins.
Mechanism of Action
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate works by binding to the active site of the enzyme and preventing it from catalyzing its reaction. This binding prevents the enzyme from carrying out its normal function, thus inhibiting its activity.
Biochemical and Physiological Effects
methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. It has also been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and it is a stable compound that can be stored for long periods of time. However, it can be toxic in large doses and it can interfere with other biochemical processes, so it should be used with caution.
Future Directions
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has the potential to be used in a variety of applications, including drug development, protein structure and function studies, and enzyme assays. It could also be used in the development of new drugs and therapies for neurological diseases. Additionally, further research could be done to explore the potential of methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate as an anti-inflammatory, anti-oxidative, and anti-cancer agent. Finally, it could be used to develop new methods of drug delivery and to improve the efficacy of existing drugs.
Synthesis Methods
Methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate can be synthesized by a number of different methods. The most common method is to use a catalytic hydrogenation of 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid in the presence of a metal catalyst such as palladium or platinum. The reaction is typically carried out at a temperature of 80-120°C and a pressure of 5-10 bar.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate involves the condensation of 2-aminoacetophenone with ethyl acetoacetate, followed by cyclization and esterification reactions.", "Starting Materials": [ "2-aminoacetophenone", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "methanol", "hydrochloric acid", "sodium bicarbonate", "methyl iodide" ], "Reaction": [ "Step 1: Condensation of 2-aminoacetophenone with ethyl acetoacetate using sodium ethoxide as a base to form 6-ethoxycarbonyl-3-(2-aminophenyl)hex-2-en-4-one", "Step 2: Cyclization of the intermediate product using acetic acid as a catalyst to form 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid", "Step 3: Esterification of the carboxylic acid using methanol and hydrochloric acid to form methyl 6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylate", "Step 4: Purification of the final product using sodium bicarbonate and recrystallization with methanol" ] } | |
CAS RN |
1785278-58-1 |
Molecular Formula |
C11H13NO3 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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